BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Amino-5-bromothiazole hydrobromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Amino-5-bromothiazole
Compound Name:
hydrobromide

Cat. No.: B3429169

Essential Safety and Handling Guide for 2-Amino-5-
bromothiazole hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Amino-5-bromothiazole hydrobromide (CAS No: 61296-22-8).
Adherence to these guidelines is critical for ensuring personnel safety and maintaining a
secure laboratory environment.

Hazard Identification and Classification

2-Amino-5-bromothiazole hydrobromide is a chemical compound that poses several health
risks. It is classified as an irritant and is harmful if ingested. The material is also hygroscopic
and air-sensitive, requiring specific storage conditions.[1]
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Hazard Classification Category Hazard Statement
. H302: Harmful if swallowed[2]

Acute Toxicity, Oral Category 4 3]

) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 2]

) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation[1][2]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1][2]

Personal Protective Equipment (PPE) and
Engineering Controls

To mitigate the risks associated with handling 2-Amino-5-bromothiazole hydrobromide, the

following personal protective equipment and engineering controls are mandatory.

Engineering Controls:

» Ventilation: Always handle this compound in a well-ventilated area.[1] The use of a local
exhaust ventilation system, such as a chemical fume hood, is strongly recommended to

minimize inhalation of dust and vapors.

Personal Protective Equipment:
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. Specifications and
PPE Category Recommended Equipment - K
emarks

Weatr tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[3]

Eye/Face Protection Safety Goggles

Chemical-resistant gloves
) ] (e.g., nitrile rubber) must be
Skin Protection Gloves
worn. Inspect gloves for

integrity before each use.[3]

Wear a lab coat or other

impervious clothing to prevent
Protective Clothing skin contact.[3] For significant

handling, fire/flame resistant

clothing may be appropriate.[3]

If dust formation is likely or
ventilation is inadequate, a

Respiratory Protection Respirator NIOSH-approved N95 dust
mask or a full-face respirator
should be used.[3]

Operational and Disposal Plans: Step-by-Step

Guidance
Handling Protocol:

o Preparation: Before handling, ensure all required PPE is correctly donned.[3] Verify that the
chemical fume hood is functioning correctly.

» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to control dust. Avoid the formation of dust and aerosols.[3]

e During Use: Avoid all contact with skin and eyes.[3] Do not breathe in dust or vapors.[1] It is
imperative not to eat, drink, or smoke in the work area.[3]
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» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[1]

o Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated
place.[1] It should be stored under an inert atmosphere due to its air-sensitive nature.[1]

Spill and Leak Response:

o Evacuate: Evacuate non-essential personnel from the immediate area.
e Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, dampen the solid material with 60-70% ethanol to prevent dust
from becoming airborne.[4]

o Clean-up: Carefully sweep up the dampened material and place it into a suitable, labeled
container for disposal.[1] Use absorbent paper dampened with ethanol to clean any
remaining residue.[4]

Decontaminate: Wash the spill area thoroughly with a soap and water solution.[4]

Disposal Plan:

o All waste materials, including contaminated PPE and spill clean-up materials, must be
disposed of as hazardous waste.

» Dispose of the contents and container in accordance with all applicable local, regional, and
national regulations.[1][3] This should be done through an approved waste disposal plant.[1]

Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling 2-Amino-
5-bromothiazole hydrobromide from preparation to disposal.
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Caption: Workflow for safely handling 2-Amino-5-bromothiazole hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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